Cas no 917396-36-2 (3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester)
917396-36-2 structure
Product Name:3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester
CAS No:917396-36-2
MF:C9H8F3NO3
MW:235.15993309021
CID:786351
PubChem ID:59834827
Update Time:2025-09-05
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester
- methyl 2-methoxy-6-(trifluoromethyl)pyridine-3-carboxylate
- SCHEMBL4476468
- 917396-36-2
- UZWJYWKWOGVMEA-UHFFFAOYSA-N
- DTXSID30733152
- methyl 2-methoxy-6-(trifluoromethyl)nicotinate
-
- Inchi： 1S/C9H8F3NO3/c1-15-7-5(8(14)16-2)3-4-6(13-7)9(10,11)12/h3-4H,1-2H3
- InChI Key： UZWJYWKWOGVMEA-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)OC)=C(N=1)OC)(F)F
Computed Properties
- Exact Mass: 235.04562760g/mol
- Monoisotopic Mass: 235.04562760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48.4Ų
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD13484-250mg |
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester |
917396-36-2 | 95% | 250mg |
$255.00 | 2024-07-18 | |
| A2B Chem LLC | AD13484-500mg |
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester |
917396-36-2 | 95% | 500mg |
$338.00 | 2024-07-18 | |
| A2B Chem LLC | AD13484-1g |
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester |
917396-36-2 | 95% | 1g |
$447.00 | 2024-07-18 |
3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
917396-36-2 (3-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-, methyl ester) Related Products
- 1227579-55-6(Ethyl 2-methoxy-6-(trifluoromethyl)nicotinate)
- 1805622-84-7(3-(Difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine-5-carboxylic acid)
- 1807107-49-8(Methyl 3-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine-5-carboxylate)
- 1804869-40-6(Ethyl 2-(difluoromethyl)-6-methoxy-3-methylpyridine-5-carboxylate)
- 916160-29-7(3-Pyridinecarboxylic acid, 2-methoxy-4-methyl-6-(trifluoromethyl)-)
- 1505575-72-3(2-(2,2,2-trifluoroethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid)
- 1807107-24-9(Methyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate)
- 1805434-29-0(Methyl 2-(difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxylate)
- 1227575-89-4(Methyl 6-methoxy-2-(trifluoromethyl)nicotinate)
- 916160-41-3(2-methoxy-6-(trifluoromethyl)pyridine-3-carboxylic acid)
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